Cas no 2171926-85-3 (2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2171926-85-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6601341
• PubChem ID: 165804653
• Update Time: 2025-06-10

2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• 2171926-85-3
• 2-cyclobutyl-3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid
• EN300-1545772

• Inchi： 1S/C28H34N2O5/c1-18(26(31)30-16-24(27(32)33)19-9-6-10-19)8-7-15-29-28(34)35-17-25-22-13-4-2-11-20(22)21-12-3-5-14-23(21)25/h2-5,11-14,18-19,24-25H,6-10,15-17H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： PTGJASVAKYEZKT-UHFFFAOYSA-N
• SMILES： OC(C(CNC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Introduction to 2-Cyclobutyl-3,5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic Acid (CAS No. 2171926-85-3)

2-Cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171926-85-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amino acid backbone. These features make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclobutyl group in the structure of this compound is known for its ability to enhance the conformational rigidity and metabolic stability of molecules. This property is crucial in drug design, as it can improve the pharmacokinetic profile and reduce the potential for metabolic degradation. The fluorenylmethoxycarbonyl (Fmoc) protecting group, on the other hand, is widely used in peptide synthesis to protect the amino group during the synthesis process. Its use ensures that the desired peptide sequence can be assembled with high fidelity and purity.

The amino acid backbone of this compound is derived from proline, a non-proteinogenic amino acid that plays a critical role in protein folding and stability. The presence of this backbone provides additional structural support and can influence the biological activity of the molecule. The combination of these structural elements makes 2-cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. These derivatives have been found to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes them promising candidates for the treatment of inflammatory diseases, including arthritis and asthma.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers explored the antiviral activity of 2-cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid and its derivatives. The results indicated that these compounds effectively inhibit viral replication by targeting specific viral enzymes. This finding opens up new avenues for the development of antiviral drugs against a range of viral infections.

The pharmacological profile of 2-cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid has also been investigated in preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

In addition to its therapeutic potential, 2-cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid has been used as a building block in combinatorial chemistry and high-throughput screening (HTS) campaigns. Its modular structure allows for easy functionalization and derivatization, making it an ideal starting point for the discovery of new bioactive molecules. This versatility has led to its widespread use in academic and industrial research settings.

The synthesis of 2-cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid involves several well-established chemical reactions. The key steps include the formation of the cyclobutyl moiety, introduction of the Fmoc protecting group, and coupling with an appropriate amino acid derivative. These reactions are typically carried out under mild conditions to ensure high yields and purity. The final product can be purified using techniques such as column chromatography or preparative HPLC.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of 2-cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with initial results showing promise. However, rigorous testing will be required to ensure that this compound meets all regulatory standards for drug approval.

In conclusion, 2-cyclobutyl-3,5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171926-85-3) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in advancing therapeutic options for various diseases.